![molecular formula C19H17F2NO3S B1467765 6,7-difluoro-3-[(3-methylphenyl)sulfonyl]-1-propylquinolin-4(1H)-one CAS No. 1326856-27-2](/img/structure/B1467765.png)
6,7-difluoro-3-[(3-methylphenyl)sulfonyl]-1-propylquinolin-4(1H)-one
Overview
Description
6,7-difluoro-3-[(3-methylphenyl)sulfonyl]-1-propylquinolin-4(1H)-one, also known as 6,7-DFQ, is a synthetic molecule of the quinolin-4(1H)-one family. It is a small molecule that has recently become a subject of scientific research due to its potential applications in various fields. 6,7-DFQ has been studied for its potential use in drug discovery, as a therapeutic agent, and as a tool for studying biochemical and physiological processes.
Scientific Research Applications
6,7-difluoro-3-[(3-methylphenyl)sulfonyl]-1-propylquinolin-4(1H)-one has been studied for its potential applications in drug discovery, as a therapeutic agent, and as a tool for studying biochemical and physiological processes. In drug discovery, this compound has been studied for its potential to act as an inhibitor of various enzymes, such as protein kinase C and cyclooxygenase-2 (COX-2). In addition, this compound has been studied for its potential to act as an agonist of the G protein-coupled receptor GPR40, which has been implicated in the regulation of glucose and lipid metabolism. As a therapeutic agent, this compound has been studied for its potential to act as an anti-inflammatory and anti-cancer agent. Finally, this compound has been studied for its potential to act as a tool for studying biochemical and physiological processes, such as the regulation of gene expression and cell signaling pathways.
Mechanism of Action
The mechanism of action of 6,7-difluoro-3-[(3-methylphenyl)sulfonyl]-1-propylquinolin-4(1H)-one is not yet fully understood. However, it is believed that this compound acts by binding to and modulating the activity of various proteins and enzymes, such as protein kinase C and cyclooxygenase-2 (COX-2). In addition, this compound has been shown to act as an agonist of the G protein-coupled receptor GPR40, which has been implicated in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various cell and animal models. In cell models, this compound has been shown to inhibit the activity of protein kinase C and cyclooxygenase-2 (COX-2). In animal models, this compound has been shown to reduce inflammation, reduce tumor growth, and improve glucose and lipid metabolism.
Advantages and Limitations for Lab Experiments
6,7-difluoro-3-[(3-methylphenyl)sulfonyl]-1-propylquinolin-4(1H)-one has several advantages for use in lab experiments. It is a small molecule, which makes it easy to synthesize and purify. In addition, this compound is relatively stable and has been shown to be non-toxic, which makes it safe for use in lab experiments. However, this compound also has several limitations. It is a synthetic molecule, which means that it is not found in nature and is not readily available. In addition, this compound is relatively expensive to synthesize and purify, which can limit its use in lab experiments.
Future Directions
Given the potential applications of 6,7-difluoro-3-[(3-methylphenyl)sulfonyl]-1-propylquinolin-4(1H)-one, there are a number of possible future directions for research. These include further research into the mechanism of action of this compound, as well as the development of novel therapeutic agents based on this compound. In addition, further research into the biochemical and physiological effects of this compound could lead to new insights into the regulation of gene expression and cell signaling pathways. Finally, further research into the advantages and limitations of this compound for use in lab experiments could lead to improved methods for synthesizing and purifying the molecule
Properties
IUPAC Name |
6,7-difluoro-3-(3-methylphenyl)sulfonyl-1-propylquinolin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F2NO3S/c1-3-7-22-11-18(26(24,25)13-6-4-5-12(2)8-13)19(23)14-9-15(20)16(21)10-17(14)22/h4-6,8-11H,3,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLPIXLFOCGKGMG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C(C(=O)C2=CC(=C(C=C21)F)F)S(=O)(=O)C3=CC=CC(=C3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F2NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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